Cas no 2171208-95-8 (6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-dimethylhexanoic acid)

• Product Name: 6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-dimethylhexanoic acid
• CAS No: 2171208-95-8
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6399160
• PubChem ID: 165876248
• Update Time: 2025-08-05

6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-dimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-dimethylhexanoic acid
• 2171208-95-8
• 6-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4,4-dimethylhexanoic acid
• EN300-1504541

• Inchi： 1S/C26H32N2O5/c1-17(24(31)27-15-14-26(2,3)13-12-23(29)30)28-25(32)33-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22H,12-16H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)/t17-/m1/s1
• InChI Key： VEILNWCWQJPPGI-QGZVFWFLSA-N
• SMILES： O(C(N[C@H](C)C(NCCC(C)(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-dimethylhexanoic acid

Introduction to 6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-dimethylhexanoic acid (CAS No. 2171208-95-8)

6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-dimethylhexanoic acid, also known by its CAS number 2171208-95-8, is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a branched aliphatic chain. These characteristics make it a valuable intermediate in the synthesis of complex peptides and proteins, particularly in the development of therapeutic agents.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal and compatibility with various coupling reagents. The presence of this group in 6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-dimethylhexanoic acid ensures that the amino functionality remains protected during synthetic manipulations, preventing unwanted side reactions and enhancing the overall yield and purity of the final product.

The branched aliphatic chain, specifically the 4,4-dimethylhexanoic acid moiety, contributes to the compound's solubility and stability. These properties are crucial for its application in pharmaceutical formulations, where solubility and stability are key factors in determining the bioavailability and efficacy of drug candidates. Recent studies have shown that compounds with similar structural features exhibit enhanced pharmacokinetic profiles, making them attractive candidates for drug development.

In the context of medicinal chemistry, 6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-dimethylhexanoic acid has been utilized as a building block in the synthesis of peptidomimetics. Peptidomimetics are molecules designed to mimic the structure and function of peptides but with improved stability and bioavailability. These molecules have shown promise in various therapeutic areas, including cancer, neurodegenerative diseases, and infectious diseases.

One notable application of this compound is in the development of inhibitors for proteases, enzymes that play critical roles in many biological processes. Protease inhibitors are essential in treating viral infections such as HIV and hepatitis C. The unique structure of 6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-dimethylhexanoic acid allows it to form stable complexes with proteases, thereby inhibiting their activity and preventing disease progression.

Beyond its use as a synthetic intermediate, 6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-dimethylhexanoic acid has also been studied for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active forms within the body through metabolic processes. This approach can improve the pharmacokinetic properties of drugs, such as their absorption, distribution, metabolism, and excretion (ADME). Research has shown that compounds with similar structures exhibit favorable ADME profiles, making them suitable candidates for prodrug development.

The synthesis of 6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-dimethylhexanoic acid involves several steps, including the protection of amino groups with Fmoc and the formation of amide bonds through coupling reactions. The use of advanced synthetic techniques and catalysts has enabled researchers to achieve high yields and purity levels, making this compound readily available for further studies and applications.

In conclusion, 6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-dimethylhexanoic acid (CAS No. 2171208-95-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal building block for the synthesis of complex peptides and proteins, as well as a promising candidate for drug development. Ongoing research continues to explore new applications and optimize its properties for various therapeutic uses.